Cas no 93805-72-2 (Butanoic acid,2-ethyl-4-oxo-4H-pyran-3-yl ester)

• Product Name: Butanoic acid,2-ethyl-4-oxo-4H-pyran-3-yl ester
• CAS No: 93805-72-2
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 809635
• PubChem ID: 16205802
• Update Time: 2025-04-19

Butanoic acid,2-ethyl-4-oxo-4H-pyran-3-yl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-ethyl-4-oxo-4H-pyran-3-yl ester
• (2-ethyl-4-oxopyran-3-yl) butanoate
• 2-ethyl-4-oxo-4H-pyran-3-yl butyrate
• BVE6BKQ6L2
• NS00039648
• DTXSID70239709
• 2-Ethyl-4-oxo-4H-pyran-3-yl butanoate
• EINECS 298-555-9
• Butanoic acid, 2-ethyl-4-oxo-4H-pyran-3-yl ester
• 93805-72-2

• Inchi： 1S/C11H14O4/c1-3-5-10(13)15-11-8(12)6-7-14-9(11)4-2/h6-7H,3-5H2,1-2H3
• InChI Key： YVDBHRIILLVEBJ-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)C1C(C=COC=1CC)=O

Computed Properties

• Exact Mass: 210.089209
• Monoisotopic Mass: 210.089209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 1.7

Experimental Properties

• Density: 1.13
• Boiling Point: 336.5°Cat760mmHg
• Flash Point: 148.8°C
• Refractive Index: 1.498